Cas no 1804346-63-1 (Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804346-63-1
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4831050
• Update Time: 2025-10-13

Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F4NO4/c1-18-7(16)2-5-4-15-6(3-11)8(17)9(5)19-10(12,13)14/h4,17H,2-3H2,1H3
• InChI Key： RPPDIGKFZBPNJO-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C(=CN=1)CC(=O)OC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate

Introduction to Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804346-63-1)

Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1804346-63-1, represents a class of pyridine derivatives that exhibit promising biological activities. The structural features of this molecule, particularly the presence of both fluoromethyl and trifluoromethoxy substituents, contribute to its unique chemical properties and potential therapeutic applications.

The< strong>Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate molecule is characterized by a pyridine core, which is a common scaffold in many bioactive compounds. The pyridine ring is functionalized with a hydroxyl group at the 3-position, a methyl ester at the 5-position, and key substituents at the 2- and 4-positions. The fluoromethyl group at the 2-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Similarly, the trifluoromethoxy group at the 4-position contributes to lipophilicity and can influence the compound's interaction with biological targets.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential applications in drug discovery. Pyridine derivatives have been extensively studied for their role in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The unique structural features of Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate make it an attractive candidate for further investigation in these fields.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorinated groups, in particular, demands specialized techniques to achieve optimal results. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making them more accessible for medicinal chemistry applications.

Numerous studies have highlighted the biological activity of fluorinated pyridines. For instance, compounds containing fluoromethyl groups have been shown to exhibit potent inhibitory effects on various enzymes and receptors. These properties make them valuable tools for developing drugs that target specific biological pathways. Similarly, trifluoromethoxy-substituted pyridines have been reported to enhance drug bioavailability and prolong half-life due to their improved metabolic stability.

The< strong>Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate, with its unique structural motifs, has been explored in several preclinical studies as a potential lead compound for drug development. These studies have focused on evaluating its interaction with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound may exhibit significant therapeutic potential, particularly in the treatment of neurological disorders and chronic inflammatory conditions.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided the optimization of its structure to enhance its binding affinity and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to design more effective and targeted therapies.

In conclusion, Methyl 2-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-5-acetate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.